Cas no 154821-14-4 (a-L-Galactopyranose, O-a-D-galactopyranosyl-(1®3)-O-4-O-acetyl-a-D-galactopyranuronosyl-(1®3)-6-deoxy-)

• Product Name: a-L-Galactopyranose, O-a-D-galactopyranosyl-(1®3)-O-4-O-acetyl-a-D-galactopyranuronosyl-(1®3)-6-deoxy-
• CAS No: 154821-14-4
• MF: C₂₀H₃₂O₁₇
• MW: 544.45788860321
• CID: 194614
• PubChem ID: 192687
• Update Time: 2025-04-19

a-L-Galactopyranose, O-a-D-galactopyranosyl-(1®3)-O-4-O-acetyl-a-D-galactopyranuronosyl-(1®3)-6-deoxy- Chemical and Physical Properties

Names and Identifiers

• 3)-O-4-O-acetyl-a-D-galactopyranuronosyl-(1&reg
• alpha-D-galactopyranosyl-(1->3)-4-O-acetyl-alpha-D-galactopyranuronosyl-(1->3)-6-deoxy-alpha-L-galactopyranose
• Polysaccharide S-156
• 154821-14-4
• Hexopyranosyl-(1->3)-4-O-acetylhexopyranuronosyl-(1->3)-6-deoxyhexopyranose
• DTXSID90935074
• (2S,3R,4R,5R,6S)-3-acetyloxy-5-hydroxy-4-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-[(2R,3S,4R,5R,6S)-2,3,5-trihydroxy-6-methyloxan-4-yl]oxyoxane-2-carboxylic acid
• a-L-Galactopyranose, O-a-D-galactopyranosyl-(1®3)-O-4-O-acetyl-a-D-galactopyranuronosyl-(1®3)-6-deoxy-

• Inchi： 1S/C20H32O17/c1-4-7(23)13(11(27)18(31)32-4)35-20-12(28)14(15(33-5(2)22)16(37-20)17(29)30)36-19-10(26)9(25)8(24)6(3-21)34-19/h4,6-16,18-21,23-28,31H,3H2,1-2H3,(H,29,30)/t4-,6+,7+,8-,9-,10+,11-,12+,13+,14+,15+,16-,18+,19+,20-/m0/s1
• InChI Key： JHSOLQFSSMFPAK-ATEWNJAPSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H]([C@@H](C(=O)O)O[C@@H]([C@@H]1O)O[C@H]1[C@@H]([C@H](O)O[C@@H](C)[C@H]1O)O)OC(C)=O

Computed Properties

• Exact Mass: 544.164
• Monoisotopic Mass: 544.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5
• Topological Polar Surface Area: 272Ų

Experimental Properties

• Density: 1.72
• Boiling Point: 854.4°Cat760mmHg
• Flash Point: 290.7°C
• Refractive Index: 1.632